Cas no 134275-07-3 (methyl (2S)-2,4-diaminobutanoate dihydrochloride)

• Product Name: methyl (2S)-2,4-diaminobutanoate dihydrochloride
• CAS No: 134275-07-3
• MF: C₅H₁₄Cl₂N₂O₂
• MW: 205.082859516144
• MDL: MFCD30535842
• CID: 4590478
• PubChem ID: 134690873
• Update Time: 2025-07-29

methyl (2S)-2,4-diaminobutanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (2S)-2,4-diaminobutanoate dihydrochloride
• methyl (2S)-2,4-diaminobutanoate;dihydrochloride
• (S)-2,4-Diamino-butyric acid methyl ester dihydrochloride
• Methyl (S)-2,4-diaminobutanoate dihydrochloride
• 134275-07-3
• G25271
• EN300-344126
• methyl(2S)-2,4-diaminobutanoatedihydrochloride

• MDL： MFCD30535842
• Inchi： 1S/C5H12N2O2.2ClH/c1-9-5(8)4(7)2-3-6;;/h4H,2-3,6-7H2,1H3;2*1H/t4-;;/m0../s1
• InChI Key： BGFZBYKHHGUPSG-FHNDMYTFSA-N
• SMILES： Cl.Cl.O(C)C([C@H](CCN)N)=O

Computed Properties

• Exact Mass: 204.0432331g/mol
• Monoisotopic Mass: 204.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 95
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3

methyl (2S)-2,4-diaminobutanoate dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)